ORM-3819: A Technical Guide to a Novel Inotropic Agent
ORM-3819: A Technical Guide to a Novel Inotropic Agent
For Researchers, Scientists, and Drug Development Professionals
Abstract
ORM-3819 is a novel investigational cardiotonic agent characterized by a dual mechanism of action that enhances cardiac contractility. It functions as a calcium sensitizer (B1316253) by binding to cardiac troponin C (cTnC) and as a selective inhibitor of phosphodiesterase III (PDE III). This unique combination of activities presents a promising therapeutic approach for conditions such as acute decompensated heart failure. This technical guide provides a comprehensive overview of the chemical structure, physicochemical and pharmacological properties, and the underlying signaling pathways of ORM-3819. Detailed experimental methodologies for key assays are also presented to facilitate further research and development.
Chemical Structure and Properties
ORM-3819 is chemically identified as 4-Hydroxy-3-methoxy-2-nitro-benzaldehyde 2-[4-[(4R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazone. Its structure is notable for the presence of a nitrophenyl hydrazone moiety linked to a dihydropyridazinone ring.
Table 1: Physicochemical Properties of ORM-3819
| Property | Value | Reference |
| IUPAC Name | 4-Hydroxy-3-methoxy-2-nitro-benzaldehyde 2-[4-[(4R)-1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl]phenyl]hydrazone | [1] |
| CAS Number | 360794-85-0 | [1] |
| Molecular Formula | C₁₉H₁₉N₅O₅ | [1] |
| Molecular Weight | 397.38 g/mol | [1] |
| SMILES | O=C(C--INVALID-LINK--N1)N=C(C1=CC=C2C=C2NN=CC3=C(C(=C(C=C3)O)OC)--INVALID-LINK--[O-]) | [1] |
| Appearance | Light orange to dark orange powder | [1] |
| Solubility | DMSO: ≥30 mg/mL | [1] |
Pharmacological Properties and Mechanism of Action
ORM-3819 exhibits a dual mechanism of action that synergistically enhances cardiac muscle contractility. It acts as both a Ca²⁺ sensitizer and a selective PDE III inhibitor.
Table 2: Pharmacological Data for ORM-3819
| Parameter | Value | Experimental Model |
| PDE III Inhibition (IC₅₀) | 3.88 ± 0.3 nM | In vitro enzyme assay |
| Ca²⁺ Sensitization (EC₅₀) | 2.88 ± 0.14 µM | Permeabilized guinea pig ventricular myocytes |
| Increase in +dP/dtmax (EC₅₀) | 8.9 ± 1.7 nM | Langendorff-perfused guinea pig hearts |
| Increase in LV Systolic Pressure (EC₅₀) | 7.63 ± 1.74 nM | Langendorff-perfused guinea pig hearts |
| In Vivo Increase in LV +dP/dtmax (EC₅₀) | 0.13 ± 0.05 µM/kg | Healthy guinea pigs |
| In Vivo Improvement in -dP/dtmax (EC₅₀) | 0.03 ± 0.02 µM/kg | Healthy guinea pigs |
Calcium Sensitization via Cardiac Troponin C (cTnC) Binding
ORM-3819 directly binds to cardiac troponin C (cTnC), a key protein in the regulation of muscle contraction. This binding increases the sensitivity of the myofilaments to calcium, leading to a more forceful contraction for a given intracellular calcium concentration. This mechanism avoids the detrimental effects of increasing intracellular calcium levels, such as arrhythmias and increased myocardial oxygen demand.
Selective Phosphodiesterase III (PDE III) Inhibition
ORM-3819 is a potent and selective inhibitor of phosphodiesterase III (PDE III). PDE III is an enzyme responsible for the degradation of cyclic adenosine (B11128) monophosphate (cAMP). By inhibiting PDE III, ORM-3819 increases the intracellular concentration of cAMP. In cardiac muscle, elevated cAMP levels lead to the activation of protein kinase A (PKA), which in turn phosphorylates various proteins involved in excitation-contraction coupling, resulting in increased contractility (positive inotropy) and faster relaxation (lusitropy).
Signaling Pathway
The dual mechanism of action of ORM-3819 converges to enhance cardiac contractility through two distinct but complementary pathways.
Experimental Protocols
The following sections outline representative methodologies for key experiments used to characterize the activity of ORM-3819.
Cardiac Troponin C Binding Assay (Nuclear Magnetic Resonance Spectroscopy)
This protocol describes a general approach for assessing the binding of a small molecule like ORM-3819 to cTnC using NMR spectroscopy.
